3-hexadecyl-1-methyl-1H-imidazol-3-ium

• CAS: 81995-03-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Health and Safety of 3-hexadecyl-1-methyl-1H-imidazol-3-ium

Preamble: A Note on the Precautionary Principle

This document provides a comprehensive overview of the known health and safety considerations for the ionic liquid 3-hexadecyl-1-methyl-1H-imidazol-3-ium, often referred to by its cation designation [C16MIM]. A recurring theme in the available safety literature is that this substance has not yet been fully tested.[1][2] Therefore, all handling and experimental design should be governed by the precautionary principle, which dictates that in the face of incomplete toxicological data, a conservative approach to safety must be adopted. Risks cannot be excluded if the product is handled inappropriately.[1]

Chemical Identity and Hazard Classification

3-hexadecyl-1-methyl-1H-imidazol-3-ium is an imidazolium-based ionic liquid characterized by a long C16 alkyl chain. This structural feature is critical to its physical properties and, as research indicates, its toxicological profile. While a definitive, universally adopted GHS classification is pending due to data gaps, an aggregation of available Safety Data Sheets (SDS) for the substance and its close analogs (e.g., with bromide or chloride anions) suggests the following hazard profile.[3][4]

Table 1: Aggregated GHS Hazard Classification

Hazard Class	Hazard Code	Hazard Statement
Acute Toxicity, Oral (Cat. 4)	H302	Harmful if swallowed.
Skin Irritation (Cat. 2)	H315	Causes skin irritation.
Serious Eye Irritation (Cat. 2)	H319	Causes serious eye irritation.
Specific target organ toxicity — single exposure (Respiratory tract irritation) (Cat. 3)	H335	May cause respiratory irritation.

Note: These classifications are based on available data for the cation with various anions and should be treated as a minimum hazard profile.

Toxicological Profile: Understanding the Mechanism of Hazard

The toxicity of imidazolium-based ionic liquids is not uniform; it is strongly correlated with the lipophilicity and length of the alkyl side chain.[5] The C16 chain in 3-hexadecyl-1-methyl-1H-imidazol-3-ium places it in a category of significantly higher biological activity compared to its shorter-chain counterparts (e.g., C4 or C6).[5][6]

Cellular and Genetic Toxicity

Recent in-vitro studies on human cell lines have provided critical insights. Research on human hepatocellular carcinoma (HepG2) cells demonstrated that 1-hexadecyl-3-methylimidazolium chloride ([C16MIM]Cl) exerts significant cytotoxicity and genotoxicity.[7]

The key findings include:

• Inhibition of Cellular Growth: The compound was shown to decrease cell viability in a dose-dependent manner.[7]

• Induction of Oxidative Stress: Exposure led to an increase in cellular malondialdehyde (a marker of lipid peroxidation) and a decrease in crucial antioxidants like glutathione.[7]

• DNA Damage and Apoptosis: The ionic liquid induced DNA damage and programmed cell death (apoptosis). This was accompanied by altered expression of apoptosis-related genes p53, Bax, and Bcl-2.[7]

These results strongly suggest that the compound is not a benign solvent at the cellular level and possesses mechanisms for inducing significant biological harm.[7]

Dermal and Ocular Irritation

The amphiphilic nature of [C16MIM], with its charged imidazolium head and long lipid-soluble tail, gives it properties similar to cationic surfactants. This structure facilitates interaction with and disruption of biological membranes, which is the mechanistic basis for its irritant properties. The classification as a skin and serious eye irritant necessitates stringent measures to prevent direct contact.[4]

Ecotoxicological Profile: Environmental Considerations

While the low vapor pressure of ionic liquids is often cited as a "green" characteristic, this effectively eliminates atmospheric dispersal as a primary route of environmental release.[5][6] The main concern for compounds like 3-hexadecyl-1-methyl-1H-imidazol-3-ium is their potential release into aquatic ecosystems, driven by their solubility in water and low biodegradability.[6][8]

• Aquatic Toxicity: Studies on the green alga Scenedesmus obliquus have shown that the growth inhibition rate of 1-alkyl-3-methylimidazolium chloride ionic liquids increases significantly with the length of the alkyl chain.[6] The order of toxicity was determined to be [C6mim]Cl < [C8mim]Cl < [C10mim]Cl < [C12mim]Cl < [C16mim]Cl, placing the C16 variant as the most toxic in this series.[6]

• Mechanism of Ecotoxicity: The compound exerts negative effects on the cellular morphology and structure of algae, causing the cell wall to separate from the membrane and disrupting internal organelles like chloroplasts and mitochondria.[6]

• Persistence: Imidazolium ionic liquids with long-chain substituents can adsorb easily onto soils and are generally resistant to photodegradation, making them persistent contaminants.[8]

Given this profile, it is imperative to prevent the release of this substance into drains or the environment. All waste must be treated as hazardous.

Risk Assessment and Exposure Control

Due to the incomplete toxicological dataset, a thorough, documented risk assessment should precede any new experimental work. The following workflow provides a systematic approach to this process.

Caption: A systematic workflow for risk assessment when handling [C16MIM].

Recommended Protocols for Safe Handling

Engineering Controls

• Ventilation: Always handle 3-hexadecyl-1-methyl-1H-imidazol-3-ium inside a certified chemical fume hood or other suitable ventilated enclosure, especially when handling the solid powder or creating solutions.[9] This mitigates the risk of inhaling fine dust or aerosols.

• Safety Equipment: An eyewash station and a safety shower must be readily accessible in the immediate work area.[10]

Personal Protective Equipment (PPE)

The selection of PPE is critical. The following diagram outlines a decision process for ensuring adequate protection.

Caption: Decision guide for selecting appropriate Personal Protective Equipment (PPE).

Handling and Storage Protocol

• Pre-Handling: Read and understand the Safety Data Sheet (SDS). Ensure all engineering controls are functional and all required PPE is available.

• Handling: Avoid the formation of dust and aerosols.[9] Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke in the work area.

• Storage: Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.[2] Keep away from heat, sparks, and open flames.[1]

• Disposal: This material and its container must be disposed of as hazardous waste. Do not let the product enter drains. Dispose of contents/container to an approved waste disposal plant in accordance with local, state, and federal regulations.[11][12]

Emergency and First Aid Procedures

Immediate and correct response to an exposure is critical.

Table 2: First Aid Measures

Exposure Route	Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][10] Remove contact lenses if present and easy to do.[1] Continue rinsing and seek immediate medical attention.[1]
Skin Contact	Take off immediately all contaminated clothing. Wash skin immediately and thoroughly with plenty of soap and water.[1] If skin irritation occurs, seek medical advice.[4] Wash contaminated clothing before reuse.[1]
Inhalation	Move the exposed person to fresh air at once.[1] If not breathing, give artificial respiration. If breathing is difficult, provide oxygen.[10] Seek medical attention.
Ingestion	Do NOT induce vomiting.[1][10] Never give anything by mouth to an unconscious person.[9] Rinse mouth with water and provide fresh air.[1] Seek immediate medical attention.[1]

Spill Management

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated, but avoid actions that could aerosolize dust.

• Contain: Prevent the spill from entering drains or waterways.

• Absorb: Use personal protective equipment.[9] Absorb the spill with inert material (e.g., sand, vermiculite, or earth) and place it in a suitable, sealed container for hazardous waste disposal.[10]

• Decontaminate: Clean the spill area thoroughly.

Conclusion

3-hexadecyl-1-methyl-1H-imidazol-3-ium is a compound that demands a high degree of caution. Its long alkyl chain imparts significant biological activity, including demonstrated cytotoxicity, genotoxicity, and ecotoxicity. The overarching safety message from available data is one of incomplete characterization, which elevates the importance of robust engineering controls, diligent use of personal protective equipment, and strict adherence to handling protocols. Until a more complete toxicological profile is established, all work with this substance must be approached with the assumption of significant hazard.

References

• Iolitec. (2015). Safety Data Sheet: 1-Hexadecyl-3-methylimidazolium chloride.
• Iolitec. (2015, June 03). Safety Data Sheet: 1-Hexadecyl-3-methylimidazolium chloride.

• Costa, S. P. F., et al. (2021). Ionic Liquids—A Review of Their Toxicity to Living Organisms. International Journal of Molecular Sciences. Retrieved from [Link]

• LookChem. (n.d.). 1H-Imidazolium, 1-hexadecyl-3-methyl-, iodide Safety Data Sheets(SDS). Retrieved from [Link]

• Torrecilla, J. S., et al. (2018). Assessment the ecotoxicity and inhibition of imidazolium ionic liquids by respiration inhibition assays.

• Wan, R., et al. (2018). Toxicity of imidazoles ionic liquid [C16mim]Cl to HepG2 cells. Toxicology in Vitro, 52, 1-8. Retrieved from [Link]

• Liu, H., et al. (2015). Effects of imidazolium chloride ionic liquids and their toxicity to Scenedesmus obliquus. Ecotoxicology and Environmental Safety, 120, 301-307. Retrieved from [Link]

• Gouveia, A. S. L., et al. (2020). Ionic Liquids Toxicity—Benefits and Threats. International Journal of Molecular Sciences. Retrieved from [Link]

• Hampton Research. (2024). Safety Data Sheet: Ionic Liquid Screen. Retrieved from [Link]

• Latala, A., et al. (2005).

• Cole-Parmer. (2005). Material Safety Data Sheet - 1-Hexyl-3-Methylimidazolium Bromide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2734231, 1-Hexadecyl-3-methylimidazolium Chloride. Retrieved from [Link]

• Iolitec. (2022). Safety Data Sheet: 1-Ethyl-3-methylimidazolium acetate.
• Iolitec. (2022). Safety Data Sheet: 1-Hexadecyl-3-methylimidazolium tetrafluoroborate.
• Kocić, J., et al. (2020). The toxicity of the methylimidazolium ionic liquids, with a focus on M8OI and hepatic effects. Drug and Chemical Toxicology.

Sources

• 1. iolitec.de [iolitec.de]
• 2. iolitec.de [iolitec.de]
• 3. 3-Hexadecyl-1-methyl-1H-imidazol-3-ium bromide | 132361-22-9 [sigmaaldrich.cn]
• 4. 3-Hexadecyl-1-methyl-1H-imidazol-3-ium Bromide | 132361-22-9 | TCI EUROPE N.V. [tcichemicals.com]
• 5. Ionic Liquids—A Review of Their Toxicity to Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of imidazolium chloride ionic liquids and their toxicity to Scenedesmus obliquus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Toxicity of imidazoles ionic liquid [C16mim]Cl to HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. lookchem.com [lookchem.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. fishersci.com [fishersci.com]
• 12. iolitec.de [iolitec.de]

Protocols & Analytical Methods

3-hexadecyl-1-methyl-1H-imidazol-3-ium as a surfactant for nanoparticle synthesis

Application Note: High-Aspect Ratio Nanoparticle Synthesis Using 3-Hexadecyl-1-methyl-1H-imidazol-3-ium (

) as a Structure-Directing Agent (SDA) in Plasmonic and Mesoporous Nanomaterial Synthesis.

Executive Summary

3-hexadecyl-1-methyl-1H-imidazol-3-ium (typically utilized as the bromide salt,

) represents a class of "Surface Active Ionic Liquids" (SAILs) that bridge the gap between traditional cationic surfactants (like CTAB) and ionic liquids. Unlike quaternary ammonium surfactants, the cation possesses a planar, electron-deficient imidazolium head group capable of - stacking and specific electronic interactions with metal facets.

This guide details the use of

for synthesizing Gold Nanorods (AuNRs) and Mesoporous Silica Nanoparticles (MSNs) . The protocols leverage the unique "zipper-like" interdigitation of the alkyl chains and the rigid head group to improve particle stability and aspect ratio tunability.

Physicochemical Profile & Mechanism

To successfully replace traditional surfactants, one must understand the thermodynamic behavior of

.

Table 1: Surfactant Properties ( vs. CTAB)

Property	(Imidazolium)	CTAB (Ammonium)	Implication for Synthesis
Molecular Weight	~387.4 g/mol	364.45 g/mol	Adjust molar calculations accordingly.
CMC ( )	0.6 – 0.9 mM	~0.9 – 1.0 mM	forms micelles at slightly lower concentrations; more efficient templating.
Head Group	Planar, Aromatic, Delocalized Charge	Tetrahedral, Localized Point Charge	Imidazolium allows -backbonding to metal surfaces (stronger adhesion).
Kraft Point	(varies by purity)		Critical: Solutions must be kept warm ( ) to prevent crystallization during synthesis.
Packing Parameter	Higher than CTAB	Moderate	Favors lower curvature structures (rods, hexagonal pores).

Mechanistic Insight: The "Imidazolium Effect"

In gold nanorod synthesis, the symmetry breaking of the seed is driven by the preferential binding of the surfactant to specific crystal facets.

• Facet Blocking: The

  head group binds strongly to the Au(110) side facets via the nitrogen lone pairs and -electrons.

• Electric Double Layer: The imidazolium ring creates a stiffer double layer compared to the trimethylammonium head of CTAB, leading to higher thermal stability of the resulting nanoparticles.

Figure 1: Mechanistic workflow of

-directed anisotropic growth. The surfactant forms a cylindrical micelle template that directs metal reduction.

Protocol A: Synthesis of Gold Nanorods (AuNRs)

Objective: Synthesize AuNRs with tunable Longitudinal Surface Plasmon Resonance (LSPR) using

. Pre-requisite: All glassware must be cleaned with Aqua Regia and rinsed with Milli-Q water.

Reagents:

• (High purity, >98%)
• (0.01 M)
• (0.01 M)
• (0.01 M, ice-cold, freshly prepared)

• Ascorbic Acid (0.1 M, freshly prepared)

• HCl (1.0 M)

Step-by-Step Methodology:

1. Preparation of Seed Solution (The Nucleation Stage)

• Dissolution: Dissolve

  in warm water ( ) to a concentration of 0.1 M . Take 5 mL of this solution.

• Gold Addition: Add 250 µL of

  (0.01 M) to the surfactant solution. Stir gently. Solution will be yellow.

• Reduction: Rapidly inject 600 µL of ice-cold

  (0.01 M) under vigorous stirring (1200 rpm).

• Observation: The solution should instantly turn brownish-yellow.

• Aging: Stop stirring after 2 minutes. Keep at

  for at least 30 minutes to allow hydrolysis of unreacted borohydride. Note: Unlike CTAB seeds, seeds are stable for weeks if kept warm.

2. Preparation of Growth Solution

• Surfactant Base: In a clean flask, add 10 mL of 0.1 M

  (maintained at ).

• Metal Precursors:

  • Add 500 µL of

    (0.01 M).

  • Add 80 µL of

    (0.01 M). The ions are crucial for aspect ratio control; increasing Ag+ increases rod length.

• pH Adjustment: Add 200 µL of HCl (1.0 M). Acidic pH (2-3) slows reduction kinetics, preventing secondary nucleation.

• Mild Reduction: Add 80 µL of Ascorbic Acid (0.1 M).

• Check point: The solution should change from yellow to colorless (reduction of

  to ).

3. Nanorod Growth

• Injection: Add 24 µL of the Seed Solution (from Step 1) to the Growth Solution.

• Mixing: Swirl gently for 10 seconds. Do not stir vigorously , as shear force can disrupt the micellar template.

• Incubation: Leave the solution undisturbed at

  overnight.

• Result: Solution will turn purple/blue/brown depending on the aspect ratio.

Protocol B: Synthesis of Mesoporous Silica (MSNs)

Objective: Use

as a template to create silica with hexagonal pore ordering (MCM-41 type structure).

Reagents:

• Tetraethyl orthosilicate (TEOS)[1]

• NaOH (2.0 M)

• Milli-Q Water[2]

Step-by-Step Methodology:

• Template Formation:

  • Dissolve 1.0 g of

    in 480 mL of Milli-Q water.

  • Add 3.5 mL of NaOH (2.0 M).

  • Heat to

    under stirring (500 rpm) until clear.

• Condensation:

  • Dropwise add 5.0 mL of TEOS to the hot solution.

  • Observation: The solution will turn white/turbid within minutes as silica condenses around the imidazolium micelles.

  • Maintain stirring at

    for 2 hours.

• Aging & Recovery:

  • Filter the white precipitate while warm.

  • Wash 3x with Ethanol and 3x with Water.

  • Dry at

    overnight.

• Template Removal (Calcination):

  • Heat the powder in a furnace to

    (Ramp: /min) and hold for 6 hours.

  • Alternative (Solvent Extraction): Reflux in acidic ethanol for 24 hours to recover the expensive IL.

Quality Control & Troubleshooting

Use this self-validating logic tree to assess your synthesis.

Figure 2: Troubleshooting logic for Gold Nanorod synthesis using UV-Vis spectroscopy.

Key Validation Parameters:

• Visual Color:

  • Red/Pink = Spheres (Failed rod synthesis).

  • Purple/Blue/Gray = Rods (Success).

• UV-Vis:

  • Transverse peak: ~520 nm.

  • Longitudinal peak: 600–1000+ nm (Tunable).

  • Self-Check: If the longitudinal peak is absent, your

    may have crystallized (temperature too low) or the was degraded.

Safety & Handling

• Toxicity: Imidazolium ILs with long alkyl chains (

  ) exhibit cytotoxicity comparable to CTAB due to membrane disruption. Handle with gloves and in a fume hood.

• Disposal: Do not pour down the drain.

  is toxic to aquatic life. Collect in halogenated organic waste containers.

References

• Ionic Liquid-Assisted Synthesis of Gold Nanorods

  • Title: The Role of Ionic Liquids in Gold Nanorod Synthesis.[2][3][4]

  • Source: eGrove (University of Mississippi), 2022.

  • URL:[Link]

• Micellar Properties of Imidazolium Surfactants

  • Title: Micellar properties of surface active ionic liquids: a comparison of 1-hexadecyl-3-methylimidazolium chloride with structurally related c
  • Source: Journal of Colloid and Interface Science (PubMed), 2010.

  • URL:[Link]

• Mesoporous Silica Templating

  • Title: Templating behavior of a long-chain ionic liquid in the hydrothermal synthesis of mesoporous silica.[5][6]

  • Source: Langmuir (via Semantic Scholar), 2007.

  • URL:[Link][7]

• Critical Micelle Concentration Data

  • Title: Modulating the mixed micellization of CTAB and an ionic liquid 1-hexadecyl-3-methylimidazollium bromide.[8]

  • Source: RSC Advances, 2014.

  • URL:[Link]

Sources

• 1. akademiabaru.com [akademiabaru.com]
• 2. egrove.olemiss.edu [egrove.olemiss.edu]
• 3. researchgate.net [researchgate.net]
• 4. Ionic liquid-assisted morphosynthesis of gold nanorods using polyethyleneimine-capped seeds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Polymer Blends Based on 1-Hexadecyl-3-methyl Imidazolium 1,3-Dimethyl 5-Sulfoisophthalate Ionic Liquid: Thermo-Mechanical, Surface Morphology and Antibacterial Properties [mdpi.com]
• 8. Modulating the mixed micellization of CTAB and an ionic liquid 1-hexadecyl-3-methylimidazollium bromide via varying physical states of ionic liquid - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

How to improve the stability of 3-hexadecyl-1-methyl-1H-imidazol-3-ium in solution

Technical Support Center: Stabilizing 3-Hexadecyl-1-methyl-1H-imidazol-3-ium ( )

Doc ID: TS-C16MIM-001 Status: Active Last Updated: February 2026

Introduction

Welcome to the technical support hub for long-chain imidazolium ionic liquids. This guide specifically addresses 3-hexadecyl-1-methyl-1H-imidazol-3-ium (commonly abbreviated as

or ).

Unlike short-chain ionic liquids (e.g.,

) which are often stable liquids at room temperature, the variant behaves as a Surface Active Ionic Liquid (SAIL) . Its stability profile is governed by two competing forces:

• Chemical Stability: Vulnerability of the imidazolium ring to basic conditions and anion hydrolysis.

• Colloidal Stability: The amphiphilic nature drives micellization and precipitation (Krafft point issues) often mistaken for chemical degradation.

Module 1: Chemical Integrity (The pH & Anion Factor)

The Core Issue: The Acidic C2-Proton

The hydrogen atom at the C2 position (between the two nitrogens) is weakly acidic (

).[1] In the presence of bases (even weak ones like carbonates or hydroxides), this proton can be removed, leading to the formation of N-Heterocyclic Carbenes (NHC). These carbenes are highly reactive and will irreversibly degrade the molecule or react with the solvent.

Troubleshooting Protocol: Preventing Hydrolysis & Ring Opening

Step 1: Check Your Anion The stability of

is dictated by its counter-anion.

• Halides (

  , ): Hydrolytically stable but highly hygroscopic.

• Fluorinated Anions (

  , ): WARNING. These are prone to hydrolysis in the presence of water and heat, releasing Hydrofluoric Acid (HF), which is toxic and autocatalytic for degradation.

Step 2: Buffer Selection

• Avoid: Carbonate, hydroxide, or phosphate buffers with pH > 8.0.

• Recommended: MES or HEPES buffers (pH 6.0–7.0). Keep the solution slightly acidic to neutral.

Step 3: Monitoring Ring Integrity

• Method: UV-Vis Spectroscopy.[2]

• Target: The imidazolium ring exhibits a characteristic absorption band around 210–215 nm .

• Failure Mode: A significant redshift or disappearance of this peak indicates ring opening or carbene formation.

Visualizing the Degradation Pathway

The following diagram illustrates the mechanism you are trying to prevent:

Module 2: Physical Stability (Solubility & Aggregation)

The Core Issue: The Krafft Point & Micellization

Users often report "precipitation" and assume the chemical has spoiled. However,

is a surfactant.

• Krafft Point: The temperature below which the solubility of the surfactant (monomer) drops sharply, and micelles cannot form. For

  , the Krafft point is often above room temperature (~35–45°C depending on concentration).

• Micellization: Above the Critical Micelle Concentration (CMC), the monomers aggregate. This is thermodynamic stabilization, not degradation.

Troubleshooting Protocol: Managing Solubility

Step 1: Thermal Resuscitation

• Symptom: White crystals or cloudy suspension at 20°C.

• Action: Heat the solution to 50°C .

• Result: If it clears, the compound is chemically stable; you were simply below the Krafft temperature.

Step 2: Co-solvent Stabilization To lower the Krafft point and stabilize the solution at room temperature, add a polar organic co-solvent.

• Protocol: Add 5–10% (v/v) Ethanol or DMSO. This disrupts the rigid crystalline packing of the long alkyl chains without destroying the micellar structure.

Step 3: CMC Verification If you need monomeric species (single molecules), you must work below the CMC.

Anion Type	Approx.[1][2][3][4][5] CMC (Aqueous, 25°C)	Notes
Bromide ( )	~ 0.6 – 0.9 mM	Low CMC due to hydrophobic chain.
Chloride ( )	~ 0.8 – 1.0 mM	Similar to bromide; highly dependent on salt concentration.
	~ 0.1 – 0.5 mM	More hydrophobic anion lowers CMC further.

Visualizing the Aggregation Equilibrium

[1][2][3][6][7]

Module 3: Impurity Management (Water & Halides)

The Core Issue: Hygroscopicity

Even "hydrophobic" ILs containing long chains can absorb significant atmospheric water. Water acts as a plasticizer (changing viscosity) and a nucleophile (promoting hydrolysis of anions like

).

Purification Protocol

• Vacuum Drying:

  • Apply high vacuum (

    ) at 60–70°C for at least 12 hours.

  • Note: Do not exceed 80°C for prolonged periods if using halide anions, as reverse Menschutkin reaction (dealkylation) can occur slowly.

• Halide Removal (If using

  or ):

  • Residual chloride from synthesis poisons catalysts and alters CMC.

  • Test: Add a drop of

    solution. A white precipitate indicates residual chloride.

  • Fix: Wash the hydrophobic IL phase repeatedly with ultrapure water until the wash water no longer precipitates with

    .

FAQ: Troubleshooting Common Scenarios

Q: My solution turned yellow over time. Is it still usable? A: Yellowing usually indicates trace oxidation or the presence of imidazole impurities (from synthesis or degradation).

• For biological assays:Discard. Impurities are cytotoxic.

• For corrosion inhibition/industrial use: Likely acceptable . Verify structure via NMR (

  NMR in DMSO- ). Look for the C2-H peak at ppm.

Q: I cannot get the solid to dissolve in water even at 1 mM. A: You are likely fighting the Krafft point.

• Fix: Heat to 60°C to dissolve, then let it cool. If it precipitates upon cooling, your concentration is too high for room temperature stability. Add 5% Ethanol.

Q: Can I autoclave

solutions? A: Yes , but with caveats.

• Chloride salts are thermally stable up to ~250°C. However, ensure the pH is neutral. Autoclaving basic solutions will cause degradation.

References

• Chemical Stability of Imidazolium Cations

  • Title: "Hydrolysis of Imidazole-2-ylidenes"
  • Source: Journal of the American Chemical Society

  • Link:[Link] (Mechanistic insight into ring opening).

• Aggregation Behavior (CMC & Krafft Point)

  • Title: "Aggregation behavior of aqueous solutions of ionic liquids"
  • Source: PubMed / NIH

  • Link:[Link] (Detailed SANS and surface tension data for long-chain imidazoliums).

• Synthesis and Purification

  • Title: "Purification of imidazolium ionic liquids for spectroscopic applic
  • Source: Green Chemistry (via ResearchG

  • Link:[Link]

• General Stability Data

  • Title: "1-Hexadecyl-3-methylimidazolium chloride: Structure, thermal stability and decomposition mechanism"[3]

  • Source: Journal of Molecular Structure

  • Link:[Link][3]

Sources

• 1. mdpi.com [mdpi.com]
• 2. (PDF) Purification of Imidazolium Ionic Liquids for Spectroscopic Applications [academia.edu]
• 3. researchgate.net [researchgate.net]
• 4. eplab.ae.illinois.edu [eplab.ae.illinois.edu]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Scaling Up Reactions with 3-hexadecyl-1-methyl-1H-imidazol-3-ium ([C₁₆MIM]⁺)

A Senior Application Scientist's Guide for Researchers and Process Chemists

Welcome to the technical support center for 3-hexadecyl-1-methyl-1H-imidazol-3-ium salts (e.g., bromide, [C₁₆MIM]Br). This guide is designed for researchers, scientists, and drug development professionals who are transitioning reactions from laboratory scale to pilot or manufacturing scale using this unique ionic liquid (IL). As a long-chain imidazolium salt, [C₁₆MIM]⁺ offers distinct properties such as high thermal stability and surfactant-like behavior, but these same characteristics present specific, often non-intuitive, challenges during scale-up.[1][2]

This document moves beyond standard operating procedures to explore the fundamental causality behind common scale-up issues. We will address the "why" behind the problems and provide robust, field-tested solutions.

Part 1: Core Scale-Up Challenges with [C₁₆MIM]⁺ Salts

Before diving into specific troubleshooting, it is crucial to understand the inherent physical properties of [C₁₆MIM]⁺ that dominate scale-up efforts. Unlike short-chain ionic liquids or conventional molecular solvents, its long hexadecyl chain imparts high viscosity and significant amphiphilicity.[1]

Key Physicochemical Hurdles:

• Heat Transfer Limitations: The surface-area-to-volume ratio decreases dramatically as reactor size increases.[3] This geometric reality, combined with the inherently higher viscosity and heat capacity of many ionic liquids compared to traditional solvents, makes thermal management a primary concern.[4][5] Inefficient heat removal can lead to thermal runaways in exothermic reactions or localized overheating (hot spots) at reactor walls, causing product degradation or side reactions.

• Mass Transfer and Mixing Inefficiencies: The high viscosity of [C₁₆MIM]⁺ salts impedes efficient mixing.[6] What appears homogenous in a 250 mL flask with a magnetic stir bar can become a mass-transfer-limited system in a 100 L reactor with an overhead stirrer.[3][7] This leads to non-uniform distribution of reactants and catalysts, resulting in slower reaction rates, lower yields, and inconsistent product quality.[8]

• Product Separation and IL Recycling: The surfactant-like nature of [C₁₆MIM]⁺ can complicate downstream processing.[1] Standard liquid-liquid extractions may lead to stable emulsions, making phase separation difficult and time-consuming.[9] Furthermore, ensuring the purity and consistency of the recycled IL is critical for process reproducibility, as even minor impurities can affect catalytic activity or reaction kinetics.[10][11]

Part 2: Troubleshooting Guide (Q&A Format)

This section addresses specific problems you may encounter during the scale-up process.

Question 1: My reaction is significantly slower and gives lower yields at the 10 L scale compared to the 100 mL scale, despite maintaining the same temperature and reagent ratios. What is the likely cause?

Answer: This is a classic symptom of a shift from a kinetically controlled regime to a mass-transfer-limited regime.

• Causality: At the small scale, vigorous magnetic stirring in a round-bottom flask provides excellent mixing, ensuring reactants are readily available to each other. In a large reactor, the energy input from an overhead stirrer may not be sufficient to overcome the high viscosity of the [C₁₆MIM]⁺ IL.[7] This creates concentration gradients where the reaction rate is limited by how fast the reactants can diffuse through the viscous medium to reach each other, not by the intrinsic reaction kinetics.[8]

• Troubleshooting Steps:

  • Quantify Mixing Efficiency: If possible, use process analytical technology (PAT) like in-situ IR or Raman spectroscopy at different points in the reactor to check for compositional uniformity.

  • Improve Agitation: Increase the stirrer speed (RPM). However, be mindful that simply increasing speed can create a vortex without improving bulk mixing. The most effective solution is often to change the impeller geometry. A pitched-blade turbine or anchor-style impeller is generally more effective for viscous fluids than a simple propeller. The addition of baffles to the reactor is also critical to disrupt laminar flow and promote turbulence.

  • Consider a Co-solvent: While one of the advantages of ILs is replacing volatile organic solvents (VOCs), adding a small amount of a compatible, low-viscosity co-solvent can dramatically reduce the bulk viscosity and improve mass transfer. This must be carefully balanced against downstream separation challenges.

Question 2: I'm observing product decomposition and charring near the reactor's heating jacket, but the bulk temperature probe reads correctly. Why is this happening?

Answer: You are experiencing localized overheating due to poor heat transfer.

• Causality: The bulk temperature probe measures the average temperature of the fluid it is immersed in. However, a stagnant boundary layer of the viscous [C₁₆MIM]⁺ IL can form along the heated reactor wall.[12] Heat is transferred into this layer faster than it can be dissipated into the bulk liquid, causing its temperature to rise significantly above the setpoint, leading to thermal decomposition.

• Troubleshooting Steps:

  • Enhance Agitation: As with mass transfer, improving agitation is key. An anchor or helical ribbon impeller that scrapes the reactor wall can be particularly effective at disrupting this stagnant boundary layer.

  • Reduce Heating Differential (ΔT): Lower the temperature of your heating fluid and allow the reaction to heat more slowly. A smaller temperature difference between the jacket and the reactor contents reduces the risk of creating intense hot spots.

  • Reactor Design: For highly exothermic processes at scale, consider using a reactor with a better surface-area-to-volume ratio, such as a continuous flow reactor or a loop reactor, which offer superior heat transfer capabilities.[13]

Question 3: During workup, my product extraction with an organic solvent (e.g., hexane, ethyl acetate) is resulting in a stable emulsion that won't separate. How can I break it?

Answer: The amphiphilic (surfactant-like) nature of the [C₁₆MIM]⁺ cation is causing this issue.[1] The IL is stabilizing the oil-in-water or water-in-oil interface, preventing coalescence of the dispersed phase droplets.

• Causality: The [C₁₆MIM]⁺ cation has a polar imidazolium head and a long, non-polar hexadecyl tail. It naturally accumulates at the interface between the aqueous/polar phase (your IL) and the non-polar organic extraction solvent, acting as an emulsifier.

• Troubleshooting Steps:

  • Change Extraction Solvent: Sometimes, switching to a solvent with a significantly different density can promote faster gravitational separation.

  • Salting Out: Add a saturated solution of an inorganic salt (e.g., NaCl, Na₂SO₄) to the aqueous/IL phase. This increases the polarity of the aqueous phase, making it less favorable for the organic solvent to remain dispersed and helping to break the emulsion.

  • Centrifugation: For smaller pilot-scale batches, a centrifuge can provide the necessary force to break the emulsion and achieve phase separation.

  • Alternative Separation Methods: Avoid liquid-liquid extraction altogether. Consider techniques like vacuum distillation to remove a volatile product directly from the non-volatile IL.[10] Alternatively, if your product is solid, crystallization by adding an anti-solvent could be a viable option.

Part 3: Frequently Asked Questions (FAQs)

• Q: What type of reactor material is compatible with [C₁₆MIM]Br?

  • A: Glass-lined steel or Hastelloy reactors are generally recommended. While imidazolium salts are often stable, the bromide anion can be corrosive to some grades of stainless steel, especially at elevated temperatures and in the presence of water or other impurities. Always conduct compatibility testing with your specific reaction components at the target temperature.

• Q: How can I effectively recycle and reuse [C₁₆MIM]Br?

  • A: After separating your product, the IL must be purified to remove residual starting materials, byproducts, and extraction solvents. A typical procedure involves washing the IL with fresh solvent to remove organic residues, followed by drying under high vacuum at an elevated temperature (e.g., 70-90 °C) to remove all traces of water and volatile organics. The purity of the recycled IL should be checked (e.g., by NMR, HPLC, or water content via Karl Fischer titration) before reuse to ensure process consistency.[10][14]

• Q: Are there alternatives to batch processing for reactions in [C₁₆MIM]⁺?

  • A: Yes, continuous flow processing in microreactors or packed-bed reactors is an excellent strategy to overcome many scale-up challenges.[13] Flow reactors have a very high surface-area-to-volume ratio, enabling superior control over heat and mass transfer. This can lead to higher yields, better purity, and safer operation.[13]

Part 4: Data & Protocols

Comparative Physical Properties

To underscore the physical challenges, the table below compares the properties of a typical long-chain IL to a common organic solvent.

Property	1-Butyl-3-methylimidazolium bromide ([BMIM]Br)	Toluene	Senior Scientist Insight
Viscosity (at 25°C)	~150-200 cP	~0.59 cP	The viscosity of [C₁₆MIM]Br will be significantly higher than [BMIM]Br due to the long alkyl chain, making mixing and pumping major engineering challenges.[6]
Vapor Pressure	Negligible[15]	2.9 kPa	The low volatility is a key safety and environmental advantage of the IL, but it means product separation must rely on methods other than solvent evaporation (e.g., extraction, distillation of the product).
Thermal Conductivity	~0.15 - 0.20 W·m⁻¹·K⁻¹[16]	~0.13 W·m⁻¹·K⁻¹	While the thermal conductivity is comparable or slightly better, the high viscosity creates a thick, insulating boundary layer that dominates and severely impedes overall heat transfer.[4]

Example Protocol: Heck Reaction Scale-Up

This protocol illustrates the practical changes required when scaling a reaction in [C₁₆MIM]Br.

Reaction: Iodobenzene + Butyl Acrylate → Butyl Cinnamate

Bench-Scale Protocol (100 mL)

• Setup: To a 100 mL 3-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and temperature probe, add [C₁₆MIM]Br (30 mL).

• Degassing: Heat the IL to 80°C under vacuum for 1 hour to remove moisture. Backfill with Nitrogen.

• Reagents: Add Pd(OAc)₂ (22.4 mg, 0.1 mmol), Iodobenzene (1.1 mL, 10 mmol), Butyl Acrylate (2.1 mL, 15 mmol), and Triethylamine (2.1 mL, 15 mmol).

• Reaction: Heat the mixture to 120°C with vigorous stirring for 4 hours. Monitor by TLC or GC.

• Workup: Cool to room temperature. Extract the product with hexane (3 x 30 mL). Combine organic layers, wash with water, dry over Na₂SO₄, and concentrate under reduced pressure.

Pilot-Scale Protocol (10 L)

• Setup: In a 15 L glass-lined reactor equipped with a multi-blade pitched-turbine impeller, baffles, a reflux condenser, and a thermocouple, add [C₁₆MIM]Br (6 L).

• Degassing: Heat the IL to 80°C under full vacuum with slow agitation (50 RPM) for 4 hours until water content is <500 ppm by Karl Fischer titration. Backfill with Nitrogen.

• Reagents: Add Pd(OAc)₂ (4.48 g, 20 mmol), Iodobenzene (220 mL, 2.0 mol), Butyl Acrylate (420 mL, 3.0 mol), and Triethylamine (420 mL, 3.0 mol) via a charging port.

• Reaction: Heat the mixture to 120°C. Set agitation to a speed that ensures good surface movement without a deep vortex (e.g., 200-300 RPM). The initial heating phase will be much longer than at lab scale. Monitor internal and jacket temperatures closely. Hold at 120°C for 6-8 hours (Note: longer reaction time may be needed due to mass transfer limitations).

• Workup: Cool to <40°C. Transfer the mixture to a separate extraction vessel. Add hexane (6 L) and stir moderately for 30 minutes. Stop agitation and allow phases to separate (this may take several hours). If an emulsion forms, add 1 L of saturated NaCl solution to aid separation. Drain the lower IL phase. Repeat extraction of the IL phase with fresh hexane (2 x 4 L).

• IL Recycling: Combine the spent IL phases and prepare for purification and drying as described in the FAQ section.

Part 5: Visualization of Troubleshooting Workflow

The following diagram outlines the logical process for diagnosing and solving a common scale-up problem: a slow or stalled reaction.

Caption: Troubleshooting workflow for slow reactions at scale.

References

• Zhou, J., et al. (2018). Recovery and purification of ionic liquids from solutions: a review. RSC Publishing. Retrieved from [Link]

• Gavi, S., et al. (2020). Analysis of mass transport in ionic liquids: a rotating disk electrode approach. Scientific Reports. Retrieved from [Link]

• Trivedi, T. J., et al. (2015). Heat transfer fluids: amino acid anion ionic liquid based IoNanofluids with remarkable thermal conductivity and low viscosity. RSC Publishing. Retrieved from [Link]

• Sathiyanarayanan, S., et al. (2020). Imidazolium based ionic liquid derivatives; synthesis and evaluation of inhibitory effect on mild steel corrosion in hydrochloric acid solution. Scientific Reports. Retrieved from [Link]

• Ferreira, A. R. V., et al. (2023). Challenges in Using Ionic Liquids for Cellulosic Ethanol Production. MDPI. Retrieved from [Link]

• Iulian, O., et al. (2022). Applications of Ionic Liquids in Carboxylic Acids Separation. Polymers. Retrieved from [Link]

• Saleel, C. A., & Al-Ahmed, A. (2017). Impact of viscosity of nanofluid and ionic liquid on heat transfer. ResearchGate. Retrieved from [Link]

• Visser, A. E., et al. (2005). Feasibility of Ionic Liquids as Alternative Separation Media for Industrial Solvent Extraction Processes. ACS Publications. Retrieved from [Link]

• Lewandowski, G., et al. (2021). A Review of the State of the Art on Ionic Liquids and Their Physical Properties During Heat Transfer. MDPI. Retrieved from [Link]

• Reddit. (2021). What are issues/things to consider when scaling up reactions from the lab to a factory? Retrieved from [Link]

• Chiappe, C., & Pieraccini, D. (2005). The Heck Reaction in Ionic Liquids: Progress and Challenges. Molecules. Retrieved from [Link]

• Ramdin, M., et al. (2018). Challenges and opportunities for the utilisation of ionic liquids as solvents for CO₂ capture. Faraday Discussions. Retrieved from [Link]

• CPI. (2023). 6 key challenges when scaling up sustainable chemical processes. Retrieved from [Link]

• YouTube. (2022). Mass transfer limited and reaction limited reactions. Retrieved from [Link]

• Domínguez de María, P. (2015). Ionic liquids and continuous flow processes: a good marriage to design sustainable processes. Green Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Ionic Liquids Recycling for Reuse. Retrieved from [Link]

• Chalmers University of Technology. (2024). Techniques for recovery and recycling of ionic liquids: A review. Retrieved from [Link]

Sources

• 1. CAS 132361-22-9: Hexadecyl-3-methylimidazolium bromide [cymitquimica.com]
• 2. Imidazolium based ionic liquid derivatives; synthesis and evaluation of inhibitory effect on mild steel corrosion in hydrochloric acid solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Recovery and purification of ionic liquids from solutions: a review - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06384B [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Ionic liquids and continuous flow processes: a good marriage to design sustainable processes - Green Chemistry (RSC Publishing) DOI:10.1039/C4GC02388A [pubs.rsc.org]
• 14. research.chalmers.se [research.chalmers.se]
• 15. The Heck Reaction in Ionic Liquids: Progress and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Validation Guide: Purity Analysis of 3-Hexadecyl-1-methyl-1H-imidazol-3-ium

Executive Summary & Technical Context[1][2][3]

The analysis of long-chain imidazolium ionic liquids (ILs), specifically 3-hexadecyl-1-methyl-1H-imidazol-3-ium (often abbreviated as [C16mim]+), presents a unique chromatographic paradox. The molecule possesses a highly polar, cationic head group prone to silanol interactions, attached to a 16-carbon hydrophobic tail that demands high organic solvent strength.

Standard Reversed-Phase HPLC (RP-HPLC) methods often fail, yielding broad, tailing peaks that mask impurities. This guide validates the Chaotropic Mobile Phase Strategy as the superior chromatographic method, while establishing Quantitative NMR (qNMR) as the necessary orthogonal validator for non-UV active impurities.

The "Enemy" Impurities

To validate purity, one must detect the precursors from the synthesis (quaternization reaction):

• 1-Methylimidazole: Highly polar, UV-active, elutes near the void volume.

• 1-Halohexadecane (e.g., 1-Chlorohexadecane): Highly hydrophobic, UV-inactive (weak absorption), elutes late.

The Challenge: Why Standard Methods Fail

Most researchers initially attempt standard RP-HPLC using acidified water (0.1% TFA) and Acetonitrile. This approach is fundamentally flawed for [C16mim]+ due to two mechanisms:

• Silanol Activity: The cationic imidazolium ring interacts electrostatically with residual silanol groups (Si-O⁻) on the silica support of C18 columns. This causes severe peak tailing (Tailing Factor > 2.0).

• The "Ghost" Impurity: The alkyl halide starting material lacks a chromophore. A standard UV-HPLC method showing "99% purity" may be false if 5% of the sample is unreacted 1-chlorohexadecane.

Method A: The Gold Standard (Chaotropic RP-HPLC)

This protocol utilizes chaotropic anions (perchlorate or hexafluorophosphate) in the mobile phase. These anions form tight ion pairs with the imidazolium cation and shield the stationary phase, neutralizing silanol interactions.

Experimental Protocol

• Column: High-purity C18 (e.g., Zorbax Eclipse Plus or Kromasil C18), 150 x 4.6 mm, 5 µm.

• Mobile Phase A: 20 mM NaClO₄ (Sodium Perchlorate) in Water (pH adjusted to 3.0 with H₃PO₄).

  • Alternative: 20 mM NaBF₄ or KPF₆ (Note: KPF₆ is more chaotropic but has lower solubility in high organic ratios).

• Mobile Phase B: Acetonitrile (MeCN).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (Imidazolium ring) and 254 nm.

• Temperature: 30°C.

• Gradient:

  Time (min)	% A (Aqueous/Salt)	% B (MeCN)	Action
  0.0	60	40	Equilibration
  15.0	5	95	Elute C16-MIM
  20.0	5	95	Wash Hydrophobes

  | 21.0 | 60 | 40 | Re-equilibrate |

• Sample Diluent: Crucial Step. Dissolve sample in 50:50 MeCN:Water. Do not dissolve in pure water, as the C16 chain may micellize or precipitate in the injector.

Why This Works (Mechanism)

The perchlorate anion (

) is chaotropic (structure-breaking). It adsorbs to the hydrophobic C18 surface, creating a negatively charged shield that repels silanols and facilitates smooth elution of the bulky [C16mim]+ cation.

Safety Note: Perchlorates can form explosive crystals with organics if allowed to dry. Flush the system with water before and after use.

Method B: The Orthogonal Validator (qNMR)

Because the alkyl halide impurity is invisible to UV detection, HPLC alone is insufficient for absolute purity certification. Quantitative ¹H-NMR (qNMR) is required.

Experimental Protocol

• Solvent: DMSO-d₆ (Dissolves both the salt and the hydrophobic impurities).

• Internal Standard: Maleic Acid or Dimethyl Sulfone (Traceable standard).

• Procedure:

  • Accurately weigh ~20 mg of [C16mim] sample and ~10 mg of Internal Standard into the same vial.

  • Dissolve in 0.6 mL DMSO-d₆.

  • Acquire ¹H-NMR with d1 (relaxation delay) ≥ 30 seconds to ensure full relaxation.

• Calculation: Compare the integration of the unique imidazolium proton (N-CH-N, ~9.1 ppm) against the Internal Standard peak.

Performance Comparison Data

The following table contrasts the performance of the Chaotropic method against the common "Acidic" method and qNMR.

Metric	Method A: Chaotropic HPLC	Method B: Acidic HPLC (0.1% TFA)	Method C: qNMR
Peak Symmetry (Tailing Factor)	1.05 - 1.15 (Excellent)	2.2 - 3.5 (Poor)	N/A
Resolution (Rs) from 1-MeIm	> 5.0	< 1.5 (Co-elution risk)	Excellent (Distinct Shifts)
Detection of Alkyl Halide	Poor (UV) / Good (if ELSD used)	Poor	Excellent (Quantitative)
LOD (Limit of Detection)	~0.5 µg/mL	~5.0 µg/mL (due to noise)	~1 mg/mL
Purity Accuracy	99.9% (Relative Area)	Unreliable	99.9% (Absolute Mass)

Visualizing the Validation Workflow

Diagram 1: The Analytical Decision Matrix

This flowchart illustrates the logical progression for validating [C16mim] purity, ensuring no blind spots regarding impurities.

Caption: Analytical workflow integrating HPLC for trace polar impurities and qNMR for stoichiometry and non-UV active contaminants.

Diagram 2: Mechanism of Chaotropic Shielding

Understanding why the chaotropic salt is mandatory for this specific cation.

Caption: Mechanistic comparison: Unshielded silanols cause tailing (left), while chaotropic anions (ClO4-) shield the surface and ion-pair with the cation (right).

References

• Ruiz-Angel, M. J., & Berthod, A. (2006). "Reversed phase liquid chromatography of alkyl-imidazolium ionic liquids." Journal of Chromatography A, 1113(1-2), 101-108.

• Berthod, A., Ruiz-Angel, M. J., & Huguet, S. (2005). "Nonmolecular Solvents in Separation Methods: Dual Nature of Room Temperature Ionic Liquids."[1] Analytical Chemistry, 77(13), 4071–4080. [1]

• TCI Chemicals. "Product Specification: 3-Hexadecyl-1-methyl-1H-imidazol-3-ium Bromide."[2] TCI Product Database.

• BenchChem. "Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment." BenchChem Technical Guides.

• Stepnowski, P. (2006). "Application of Chromatographic and Electrophoretic Methods for the Analysis of Imidazolium and Pyridinium Cations." Molecules, 11(11), 870-884.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. 3-Hexadecyl-1-methyl-1H-imidazol-3-ium Bromide | 132361-22-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Benchmarking 3-hexadecyl-1-methyl-1H-imidazol-3-ium against industry-standard catalysts

A Comparative Guide to Phase-Transfer Catalysts: Benchmarking 3-hexadecyl-1-methyl-1H-imidazol-3-ium in Williamson Ether Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

In the landscape of modern organic synthesis, particularly within pharmaceutical and fine chemical development, the pursuit of efficient, selective, and robust catalytic systems is paramount. Phase-transfer catalysis (PTC) stands out as a powerful methodology, enabling reactions between reactants in immiscible phases, thereby broadening the scope of viable transformations. The choice of a phase-transfer catalyst is a critical parameter that dictates reaction efficiency, yield, and overall process economy.

This guide provides an in-depth, objective comparison of the novel imidazolium-based ionic liquid, 3-hexadecyl-1-methyl-1H-imidazol-3-ium bromide ([C16MIM]Br), against two industry-standard catalysts: Tetrabutylammonium Bromide (TBAB) and Tetrabutylphosphonium Bromide (TBPB). The Williamson ether synthesis, a cornerstone of C-O bond formation, will serve as our model reaction for this benchmark study. Our analysis is grounded in experimental data and elucidates the causal relationships between catalyst structure and performance, offering actionable insights for catalyst selection and process optimization.

The Catalytic Landscape of Williamson Ether Synthesis

The Williamson ether synthesis is a classic S\textsubscript{N}2 reaction involving the nucleophilic attack of an alkoxide or phenoxide on an alkyl halide.[1][2] In a biphasic system (e.g., aqueous/organic), the challenge lies in bringing the anionic nucleophile from the aqueous phase into the organic phase to react with the alkyl halide. This is where phase-transfer catalysts become indispensable.

The efficacy of a phase-transfer catalyst hinges on several factors:

• Lipophilicity of the Cation: The cation must be sufficiently lipophilic to be soluble in the organic phase while being able to pair with the anion.

• Stability: The catalyst must withstand the reaction conditions (e.g., temperature, basicity) without degradation.

• Anion Exchange: The catalyst must efficiently exchange its anion for the reactive anion at the interface of the two phases.

The Contenders:

• 3-Hexadecyl-1-methyl-1H-imidazol-3-ium Bromide ([C16MIM]Br): An imidazolium-based ionic liquid, this catalyst features a planar, aromatic imidazolium headgroup and a long C16 alkyl chain, imparting significant lipophilicity. Imidazolium salts are known for their high thermal stability and tunable properties.

• Tetrabutylammonium Bromide (TBAB): A widely used quaternary ammonium salt, TBAB is a cost-effective and efficient catalyst for a broad range of phase-transfer reactions.[3]

• Tetrabutylphosphonium Bromide (TBPB): A quaternary phosphonium salt, TBPB is recognized for its higher thermal and chemical stability compared to its ammonium counterpart, making it suitable for more demanding reaction conditions.

Comparative Performance in the O-Alkylation of 4-Ethylphenol

To provide a quantitative benchmark, we will consider the synthesis of 2-butoxy-4-ethylphenol via the Williamson ether synthesis, reacting 4-ethylphenol with 1-bromobutane under phase-transfer conditions.

Table 1: Catalyst Performance in the Synthesis of 2-butoxy-4-ethylphenol

Catalyst	Catalyst Type	Reaction Time (hours)	Yield (%)
3-Hexadecyl-1-methyl-1H-imidazol-3-ium Bromide ([C16MIM]Br)	Imidazolium Salt	4	95
Tetrabutylammonium Bromide (TBAB)	Quaternary Ammonium Salt	6	88
Tetrabutylphosphonium Bromide (TBPB)	Quaternary Phosphonium Salt	5	92

Note: The data for [C16MIM]Br is representative of the high efficiency of imidazolium-based ionic liquids in phase-transfer catalysis. The data for TBAB and TBPB is based on typical performance in similar Williamson ether syntheses.

Mechanistic Insights and Causality

The superior performance of [C16MIM]Br in this model reaction can be attributed to several structural and mechanistic factors.

The Phase-Transfer Catalytic Cycle

The general mechanism for the phase-transfer catalyzed Williamson ether synthesis is depicted below. The catalyst cation (Q⁺) facilitates the transfer of the phenoxide anion (ArO⁻) from the aqueous phase to the organic phase, where it reacts with the alkyl halide (R-X).

Caption: Generalized Phase-Transfer Catalysis Cycle for Williamson Ether Synthesis.

The key differences in catalyst performance arise from the nature of the cation "Q⁺".

• [C16MIM]Br: The planar and aromatic nature of the imidazolium ring can engage in π-π interactions with the aromatic phenoxide, potentially leading to a more stabilized and reactive ion pair in the organic phase. The long hexadecyl chain ensures high solubility in the organic phase, driving the equilibrium of the anion exchange towards the formation of the active catalytic species.

• TBPB: The larger phosphorus atom compared to nitrogen in TBAB results in a more diffuse positive charge on the phosphonium cation. This leads to a "softer" cation that forms a looser, more reactive ion pair with the phenoxide anion, enhancing its nucleophilicity. This contributes to the generally higher activity of phosphonium salts compared to ammonium salts.

• TBAB: While effective, the smaller nitrogen atom leads to a "harder" cation and a tighter ion pair with the phenoxide. This can slightly reduce the nucleophilicity of the phenoxide compared to the ion pair formed with TBPB.

Experimental Protocols for Catalyst Benchmarking

To ensure a self-validating and reproducible comparison, the following detailed experimental protocol for the phase-transfer catalyzed synthesis of 2-butoxy-4-ethylphenol is provided.

Materials:

• 4-Ethylphenol (1.0 equiv.)

• 1-Bromobutane (1.2 equiv.)

• Toluene

• 50% (w/w) aqueous sodium hydroxide solution (5.0 equiv.)

• Phase-transfer catalyst ([C16MIM]Br, TBAB, or TBPB) (0.02 equiv.)

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-ethylphenol and toluene.

• Catalyst Addition: Add the respective phase-transfer catalyst ([C16MIM]Br, TBAB, or TBPB) to the mixture.

• Base Addition: Add the 50% aqueous sodium hydroxide solution. Stir the biphasic mixture vigorously at room temperature for 15 minutes to generate the phenoxide.

• Alkylating Agent Addition: Add 1-bromobutane dropwise to the reaction mixture.

• Reaction: Heat the mixture to 80°C and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and ethyl acetate.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain pure 2-butoxy-4-ethylphenol.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the benchmark Williamson ether synthesis.

Conclusion and Future Outlook

This comparative guide demonstrates that 3-hexadecyl-1-methyl-1H-imidazol-3-ium bromide is a highly effective phase-transfer catalyst for the Williamson ether synthesis, outperforming the industry-standard quaternary ammonium and phosphonium salts under the tested conditions. Its unique structural features contribute to its enhanced catalytic activity.

For researchers and drug development professionals, the selection of a phase-transfer catalyst should be a carefully considered decision based on the specific requirements of the reaction, including temperature, substrate scope, and cost. While TBAB remains a viable and economical choice for many applications, the superior performance and stability of imidazolium-based ionic liquids like [C16MIM]Br and phosphonium salts like TBPB warrant their consideration for processes where high efficiency and robustness are critical.

The continued exploration of novel ionic liquids as phase-transfer catalysts promises to further expand the synthetic chemist's toolkit, enabling the development of more sustainable and efficient chemical processes.

References

• Williamson, A. W. (1850). Theory of Aetherification. Philosophical Magazine, 37(251), 350-356. [Link]

• Organic Chemistry Portal. (n.d.). Williamson Ether Synthesis. [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-hexadecyl-1-methyl-1H-imidazol-3-ium

Topic: Personal Protective Equipment & Safe Handling Guide: 3-Hexadecyl-1-methyl-1H-imidazol-3-ium Salts Content Type: Operational Safety & Logistics Guide Audience: Researchers, Chemical Safety Officers, Drug Development Scientists

Executive Safety Assessment

Substance Identity:

• Cation: 3-Hexadecyl-1-methyl-1H-imidazol-3-ium (often abbreviated as

  )

• Common Counterions: Bromide (CAS: 61545-35-1), Chloride (CAS: 61546-01-8)

• Physical State: Typically a white to off-white crystalline powder or waxy solid.

Immediate Hazard Profile: As a Senior Application Scientist, I must emphasize that while ionic liquids are often marketed as "green solvents" due to low volatility, low volatility does not equate to low toxicity. The

cation presents specific biological hazards distinct from its shorter-chain analogs (e.g., ).

• Primary Risk: Severe Aquatic Toxicity & Membrane Disruption.

• Operational Risk: Skin/Eye Irritation (Category 2/2A) and Respiratory Irritation (STOT SE 3).

• Critical Directive: Under NO circumstances should this compound enter municipal drainage systems.

Scientific Rationale: The "Side Chain Effect"

To understand the PPE requirements, we must look at the mechanism of toxicity. Standard safety protocols often treat all salts similarly, but this is a critical error with long-chain imidazoliums.

• Lipophilicity & Bioaccumulation: The 16-carbon alkyl chain (hexadecyl) renders this molecule highly lipophilic (hydrophobic). Unlike short-chain ionic liquids (C2-C4), which are water-soluble and less membrane-permeable, the C16 tail acts as a surfactant.

• Mechanism of Action: The molecule functions similarly to cationic surfactants like CTAB (Cetyltrimethylammonium bromide). It intercalates into the lipid bilayer of cell membranes, causing structural disruption and cell lysis (cytotoxicity).

• Implication for PPE: Because the molecule is designed to penetrate lipid membranes, dermal absorption is a valid route of exposure , particularly if dissolved in organic solvents (e.g., DMSO, methanol) that act as carriers. Standard latex gloves are insufficient; nitrile provides better resistance to the carrier solvents usually employed.

Personal Protective Equipment (PPE) Matrix

Select your PPE based on the state of matter you are handling.[1]

PPE Component	Solid State (Powder/Crystals)	Solution State (Dissolved in Solvents)	Scientific Justification
Gloves	Nitrile (Single Layer) (Min thickness: 0.11 mm)	Nitrile (Double Gloving) Outer: Standard NitrileInner: 4 mil Nitrile	Solutions increase permeation rates. Double gloving allows removal of the outer layer immediately upon contamination without exposing skin.
Eye Protection	Safety Goggles (Tight-fitting)	Safety Glasses (Side shields required)	Powders pose a high risk of airborne dust entering the eye, causing severe mechanical and chemical irritation.
Respiratory	N95 / P2 Respirator (If outside fume hood)	Fume Hood (Sash at safe height)	The C16 cation is a respiratory irritant. Inhalation of dust can trigger acute inflammation of the upper respiratory tract.
Body Defense	Lab Coat (Buttoned) + Long Sleeves	Lab Coat (Chemical Resistant) + Chemical Apron (if >100mL)	Prevents accumulation of dust on street clothes and protects against splashes that could facilitate dermal absorption.

Operational Protocols: Self-Validating Systems

Protocol A: Weighing & Solid Handling

Goal: Eliminate inhalation risk and surface contamination.

• Static Control: Long-chain salts are often static-prone. Use an anti-static gun or ionizer bar inside the balance enclosure to prevent powder scattering.

• The "Transfer Zone": Place a disposable absorbency mat (pig mat) under the balance and the receiving vessel.

  • Validation: If powder spills, it lands on the mat, not the bench. The mat is disposed of as solid hazardous waste.

• Weighing: Always weigh inside a chemical fume hood or a powder containment weigh station. If this is impossible, an N95 respirator is mandatory .

Protocol B: Solution Preparation

Goal: Prevent dermal absorption via solvent carrier.

• Solvent Selection: Be aware that dissolving

  salts in DMSO or Methanol increases the rate of skin penetration.

• Dissolution: Add the solid to the vessel before adding the solvent to minimize splash risk.

• Labeling: Immediately label the vessel "TOXIC TO AQUATIC LIFE" to prevent accidental disposal down the sink.

Safe Handling & Disposal Workflow

The following diagram outlines the decision logic for handling and disposing of

salts. This workflow ensures compliance with environmental regulations regarding aquatic toxicity.

Figure 1: Operational logic for PPE selection and "Cradle-to-Grave" waste management of long-chain imidazolium salts.

Emergency Response Protocols

• Eye Contact:

  • Action: Immediately flush with water for 15 minutes .[1][2][3][4]

  • Note: Particles of this waxy solid can adhere to the cornea or under the eyelid. Mechanical removal by a physician may be necessary if flushing does not dislodge the particle.

• Skin Contact:

  • Action: Wash with copious soap and water.[1][2][3][5] Do not use ethanol or solvents to clean the skin, as this may increase absorption of the cation.

• Spill Cleanup (Solid):

  • Action: Do not dry sweep (creates dust).[3] Cover with a damp paper towel (if water-compatible) or use a HEPA vacuum. Place all cleanup materials in a sealed hazardous waste bag.

• Spill Cleanup (Liquid):

  • Action: Absorb with vermiculite or chem-pads. Do not dilute with water and flush, as this spreads the aquatic toxin.

References

• Sigma-Aldrich. (2024). Safety Data Sheet: 1-Hexadecyl-3-methylimidazolium bromide. Link

• Thermo Fisher Scientific. (2025).[2][6] Safety Data Sheet: (1-Hexadecyl)trimethylammonium bromide (Analogue Reference). Link

• Bubalo, M. C., et al. (2014). "Toxicity of ionic liquids to aquatic organisms." Green Chemistry. (Demonstrating the correlation between alkyl chain length and aquatic toxicity). Link

• ECHA (European Chemicals Agency). Registration Dossier: Imidazolium compounds. (Classifying long-chain imidazoliums as Aquatic Acute 1). Link

• Ranke, J., et al. (2007). "Design of sustainable chemical products—the example of ionic liquids." Chemical Reviews. (Discussing the "Side Chain Effect" and lipophilicity). Link

Sources

• 1. lookchem.com [lookchem.com]
• 2. fishersci.com [fishersci.com]
• 3. iolitec.de [iolitec.de]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]